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Compound of Interest

Compound Name: 2-Fluoroacrylic acid

CAS No.: 74893-46-2

Cat. No.: B3021407

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
α-Fluoroacrylic acid and its derivatives are increasingly recognized as versatile building blocks

in organic synthesis and materials science. The presence of the fluorine atom at the α-position

significantly influences the electron density and reactivity of the acrylic system, imparting

unique properties that are highly valuable in the development of novel polymers,

pharmaceuticals, and agrochemicals. This technical guide provides an in-depth exploration of

the reactivity of α-fluoroacrylic acid, focusing on its fundamental chemical properties, key

reactions, and detailed experimental protocols. Quantitative data is summarized for

comparative analysis, and reaction mechanisms and experimental workflows are visually

represented to facilitate a deeper understanding of its synthetic applications.

Introduction
The strategic incorporation of fluorine into organic molecules can profoundly alter their

physical, chemical, and biological properties. α-Fluoroacrylic acid, a fluorinated analog of

acrylic acid, serves as a prime example of a fluorinated building block with significant synthetic
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potential. The high electronegativity of the fluorine atom modulates the electronic character of

the double bond and the acidity of the carboxylic acid, making it a unique substrate for a variety

of chemical transformations. This guide will delve into the core aspects of α-fluoroacrylic acid's

reactivity, providing a comprehensive resource for researchers in organic synthesis and drug

development.

Physicochemical Properties
Understanding the inherent properties of α-fluoroacrylic acid is crucial for its effective handling

and application in chemical synthesis.

Property Value Reference

Molecular Formula C₃H₃FO₂ [1]

Molecular Weight 90.05 g/mol [1]

Melting Point 51.5 °C [2]

Boiling Point 181.3 °C (Predicted) [2]

pKa 2.55 (at 25 °C) [2]

Appearance Off-white to light yellow solid [3]

Solubility
Soluble in water and organic

solvents

CAS Number 430-99-9 [3]

Spectroscopic Data:

¹H NMR: The proton NMR spectrum of a carboxylic acid will show a characteristic broad

singlet for the acidic proton in the downfield region (typically 10-12 ppm).[4]

¹³C NMR: The carbonyl carbon of a carboxylic acid is significantly deshielded and appears in

the range of 160-180 ppm.[4]

IR Spectroscopy: Carboxylic acids exhibit a very broad O-H stretching band from 2500 to

3300 cm⁻¹ and a strong carbonyl (C=O) stretching band around 1710 cm⁻¹.[4] The presence
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of the C=C double bond will also give rise to a characteristic stretching absorption.

Key Reactions and Reactivity
The reactivity of α-fluoroacrylic acid is dominated by the interplay between the electron-

withdrawing fluorine atom and the carboxylic acid group, which activate the double bond for

various transformations.

Polymerization
α-Fluoroacrylic acid and its esters are valuable monomers for the synthesis of fluorinated

polymers. These polymers often exhibit unique properties such as low surface energy, high

thermal stability, and chemical resistance.[5]

Radical Polymerization: The free-radical polymerization of α-fluoroacrylates has been studied

to understand their kinetic behavior. For instance, the kinetics of methyl α-fluoroacrylate (MFA)

homopolymerization can be described by the rate equation Rp = k[AIBN]⁰.⁶[MFA]¹.¹.[6] The

overall activation energy for this process has been calculated to be 73.6 kJ/mol.[6]

Monomer Initiator Solvent
Key Kinetic
Parameters

Methyl α-

fluoroacrylate (MFA)
AIBN Acetonitrile

Rp =

k[AIBN]⁰.⁶[MFA]¹.¹; Ea

= 73.6 kJ/mol

Ethyl α-fluoroacrylate

(EFA)
Not Specified Not Specified

kp = 1120 L/mol·s, kt

= 4.8 × 10⁸ L/mol·s (at

30°C)

Table of polymerization kinetic data for α-fluoroacrylates.[6]

Michael Addition (Conjugate Addition)
The electron-deficient nature of the double bond in α-fluoroacrylic acid and its esters makes

them excellent Michael acceptors.[7] This allows for the formation of carbon-carbon and

carbon-heteroatom bonds at the β-position.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.researchgate.net/publication/263957649_Synthesis_and_Performance_of_Novel_Fluorinated_Acrylate_Polymers_Preparation_and_Reactivity_of_Short_Perfluoroalkyl_Group_Containing_Monomers
https://www.researchgate.net/publication/231037267_a-Fluoroacrylates_synthesis_properties_and_use
https://www.researchgate.net/publication/231037267_a-Fluoroacrylates_synthesis_properties_and_use
https://www.researchgate.net/publication/231037267_a-Fluoroacrylates_synthesis_properties_and_use
https://pubmed.ncbi.nlm.nih.gov/35749447/
https://www.masterorganicchemistry.com/2023/05/24/michael-addition-reaction-conjugate-addition/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phospha-Michael Addition: A notable example is the phospha-Michael addition of phosphines

to α-fluorinated acrylates, which proceeds in good to excellent yields and provides access to

polyfunctionalized organophosphorus compounds.[7][9]

Michael Donor Michael Acceptor Product

Phosphines α-Trifluoromethylacrylates
Products with contiguous C-P

and C-CF₃ bonds

Phosphines α-Fluoromethylacrylates
Products with contiguous C-P

and C-CH₂F bonds

Examples of Phospha-Michael additions involving α-fluorinated acrylates.[7]

Diels-Alder Reaction
In the Diels-Alder reaction, α-fluoroacrylic acid can act as a dienophile, reacting with a

conjugated diene to form a six-membered ring.[10] The electron-withdrawing fluorine atom

enhances the dienophilic reactivity. The reaction typically requires elevated temperatures.[11]

Decarboxylative Cross-Coupling
Recent advances have demonstrated the utility of α-fluoroacrylic acids in photoinduced

decarboxylative cross-coupling reactions. This strategy allows for the stereoconvergent

synthesis of monofluoroalkenes, which are important structural motifs in medicinal chemistry.

[12]

Experimental Protocols
General Handling and Safety Precautions
α-Fluoroacrylic acid is a corrosive substance that can cause severe skin burns and eye

damage.[1] It is essential to handle this compound in a well-ventilated fume hood while wearing

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.[13][14] An emergency eye wash station and safety shower should be

readily accessible.[15] Store the compound in a cool, dry place away from incompatible

materials.[13]
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Synthesis of α-Fluoroacrylic Acid
A common laboratory-scale synthesis involves the oxidation of 2-fluoroacrylaldehyde.

Procedure:

To a 250 mL four-necked flask, add 2-fluoroacrylaldehyde (8.89 g, 0.12 mol), m-

chloroperbenzoic acid (m-CPBA) (26 g, 0.15 mol), and dichloromethane (30 g).[2]

Stir the reaction mixture at 20 °C for 2 hours.[2]

After the reaction is complete, cool the mixture to approximately 0 °C and filter.[2]

Concentrate the filtrate to dryness to obtain crude 2-fluoroacrylic acid.[2]

Recrystallize the crude product from n-heptane (10 g) to yield purified 2-fluoroacrylic acid
(yield: 92%).[2]

Phospha-Michael Addition to an α-Fluorinated Acrylate
This protocol is a general representation based on reported procedures.[7][9]

Procedure:

In a flame-dried flask under an inert atmosphere, dissolve the α-fluorinated acrylate in a

suitable anhydrous solvent (e.g., THF, dichloromethane).

Add the phosphine nucleophile to the solution.

The reaction may be conducted at room temperature or require mild heating, depending on

the specific substrates.

Monitor the reaction progress by thin-layer chromatography (TLC) or NMR spectroscopy.

Upon completion, quench the reaction with a suitable reagent (e.g., saturated aqueous

ammonium chloride).

Extract the product with an organic solvent, dry the organic layer over an anhydrous salt

(e.g., MgSO₄), and concentrate under reduced pressure.
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Purify the crude product by column chromatography.

Diels-Alder Reaction with Anthracene
This is a general procedure for a Diels-Alder reaction which can be adapted for α-fluoroacrylic

acid as the dienophile.[11]

Procedure:

To a 25-mL round-bottomed flask, add anthracene (0.80 g) and α-fluoroacrylic acid (molar

equivalent).[11]

Add a high-boiling solvent such as xylene (10 mL) and a boiling chip.[11]

Attach a reflux condenser and heat the mixture to reflux (approximately 185-200 °C).[11]

Maintain reflux for a specified time, monitoring the reaction by TLC.

After completion, cool the reaction mixture to room temperature.

Isolate the product by filtration or by removing the solvent under reduced pressure followed

by purification.

Visualizing Reactivity: Diagrams

Reactants

Reaction ProductNucleophile (Michael Donor)

Conjugate Addition

1,4-addition

α-Fluoroacrylic Acid (Michael Acceptor)

Michael Adduct

Click to download full resolution via product page

Caption: Generalized workflow for the Michael Addition reaction involving α-fluoroacrylic acid.
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Caption: Schematic of the Diels-Alder reaction with α-fluoroacrylic acid as the dienophile.
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Click to download full resolution via product page

Caption: Experimental workflow for the radical polymerization of α-fluoroacrylates.

Applications in Drug Development and Materials
Science
The unique reactivity of α-fluoroacrylic acid makes it a valuable tool for the synthesis of

complex molecules with applications in various fields.

Drug Development: The incorporation of the α-fluoroacrylate moiety or its derivatives into

bioactive molecules can enhance their metabolic stability, binding affinity, and

pharmacokinetic properties. The synthesis of fluorinated amino acids and peptides is an

active area of research where α-fluoroacrylic acid derivatives can serve as key precursors.

[16][17][18]

Materials Science: Fluorinated polymers derived from α-fluoroacrylic acid are used in the

development of advanced materials with tailored surface properties, such as hydrophobic

and oleophobic coatings.[5]

Conclusion
α-Fluoroacrylic acid exhibits a rich and diverse reactivity profile, primarily driven by the

electronic influence of the α-fluorine substituent. Its participation in polymerization, Michael

additions, Diels-Alder reactions, and decarboxylative couplings highlights its versatility as a

synthetic building block. The detailed protocols and compiled data in this guide are intended to

equip researchers with the necessary information to effectively utilize α-fluoroacrylic acid in

their synthetic endeavors, paving the way for the development of new pharmaceuticals,

advanced materials, and other valuable chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b3021407/docs?utm_src=pdf-body-img#the-reactivity-and-synthetic-utility-of-fluoroacrylic-acid-a-technical-guide
https://pubmed.ncbi.nlm.nih.gov/12636393/
https://www.mdpi.com/1420-3049/29/6/1408
https://pubmed.ncbi.nlm.nih.gov/38543045/
https://www.researchgate.net/publication/263957649_Synthesis_and_Performance_of_Novel_Fluorinated_Acrylate_Polymers_Preparation_and_Reactivity_of_Short_Perfluoroalkyl_Group_Containing_Monomers
https://www.benchchem.com/product/b3021407?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 2-Fluoroacrylic acid | C3H3FO2 | CID 2782523 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2-FLUOROACRYLIC ACID | 430-99-9 [chemicalbook.com]

3. 2-Fluoroacrylic Acid | 430-99-9 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

4. chem.libretexts.org [chem.libretexts.org]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. Phospha-Michael Addition on α-Fluorinated Acrylates: A Straightforward Access to
Polyfunctionalized Fine Chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]

8. masterorganicchemistry.com [masterorganicchemistry.com]

9. researchgate.net [researchgate.net]

10. Diels–Alder reaction - Wikipedia [en.wikipedia.org]

11. web.mnstate.edu [web.mnstate.edu]

12. researchgate.net [researchgate.net]

13. aksci.com [aksci.com]

14. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

15. sslc.gov [sslc.gov]

16. Protease-catalyzed peptide synthesis for the site-specific incorporation of alpha-
fluoroalkyl amino acids into peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

17. mdpi.com [mdpi.com]

18. Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and
Applications - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [The Reactivity and Synthetic Utility of α-Fluoroacrylic
Acid: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021407/docs#the-reactivity-and-synthetic-utility-of-
fluoroacrylic-acid-a-technical-guide]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoroacrylic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6195326.htm
https://www.tcichemicals.com/OP/en/p/F0490
https://www.tcichemicals.com/OP/en/p/F0490
https://chem.libretexts.org/Courses/Smith_College/Organic_Chemistry_(LibreTexts)/20%3A_Carboxylic_Acids_and_Nitriles/20.09%3A_Spectroscopy_of_Carboxylic_Acids_and_Nitriles
https://www.researchgate.net/publication/263957649_Synthesis_and_Performance_of_Novel_Fluorinated_Acrylate_Polymers_Preparation_and_Reactivity_of_Short_Perfluoroalkyl_Group_Containing_Monomers
https://www.researchgate.net/publication/231037267_a-Fluoroacrylates_synthesis_properties_and_use
https://pubmed.ncbi.nlm.nih.gov/35749447/
https://pubmed.ncbi.nlm.nih.gov/35749447/
https://www.masterorganicchemistry.com/2023/05/24/michael-addition-reaction-conjugate-addition/
https://www.researchgate.net/publication/361532948_Phospha-Michael_Addition_on_a-Fluorinated_Acrylates_A_Straightforward_Access_to_Polyfunctionalized_Fine_Chemicals
https://en.wikipedia.org/wiki/Diels%E2%80%93Alder_reaction
https://web.mnstate.edu/jasperse/Chem365/Diels-Alder.pdf
https://www.researchgate.net/publication/322424770_Synthesis_of_Monofluoroalkenes_A_Leap_Forward
https://aksci.com/sds/J56114_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/PC4962_msds.pdf
https://www.sslc.gov/DocumentCenter/View/1147/Fluorosilicic-acid-solution
https://pubmed.ncbi.nlm.nih.gov/12636393/
https://pubmed.ncbi.nlm.nih.gov/12636393/
https://www.mdpi.com/1420-3049/29/6/1408
https://pubmed.ncbi.nlm.nih.gov/38543045/
https://pubmed.ncbi.nlm.nih.gov/38543045/
https://www.benchchem.com/product/b3021407/docs#the-reactivity-and-synthetic-utility-of-fluoroacrylic-acid-a-technical-guide
https://www.benchchem.com/product/b3021407/docs#the-reactivity-and-synthetic-utility-of-fluoroacrylic-acid-a-technical-guide
https://www.benchchem.com/product/b3021407/docs#the-reactivity-and-synthetic-utility-of-fluoroacrylic-acid-a-technical-guide
https://www.benchchem.com/product/b3021407/docs#the-reactivity-and-synthetic-utility-of-fluoroacrylic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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